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Compound of Interest

Compound Name: 2-(Phenylthio)ethanol

Cat. No.: B1207423 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-(Phenylthio)ethanol
(CAS No. 699-12-7), a versatile reagent used in various synthetic applications. The following

sections detail its hazardous properties, proper handling and storage procedures, emergency

response protocols, and cited experimental applications.

Chemical Identification and Physical Properties
2-(Phenylthio)ethanol, also known as 2-Hydroxyethyl phenyl sulfide, is a combustible liquid

with a characteristic stench.[1] Its key physical and chemical properties are summarized below.
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Property Value Reference(s)

CAS Number 699-12-7 [2]

EC Number 211-828-9 [2]

Molecular Formula C₈H₁₀OS [2]

Molecular Weight 154.23 g/mol [2]

Appearance Clear liquid [1]

Odor Stench [1]

Boiling Point 115-116 °C at 2 mmHg [2]

Density 1.143 g/mL at 25 °C [2]

Flash Point 113 °C (235.4 °F) - closed cup [3]

Refractive Index n20/D 1.592 [2]

Hazard Identification and Classification
2-(Phenylthio)ethanol is classified as a hazardous substance. The primary hazards are

summarized in the table below, based on the Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals.
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Hazard Class GHS Classification Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Specific Target Organ Toxicity -

Single Exposure

Category 3 (Respiratory

system)

H335: May cause respiratory

irritation

Signal Word: Warning

Hazard Pictograms:

alt text

(Illustrative - actual pictograms may vary by supplier)

Safe Handling and Storage
Proper handling and storage of 2-(Phenylthio)ethanol are crucial to minimize risks in a

laboratory setting.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling. The following

PPE is recommended:
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PPE Type Specification Reference(s)

Eye Protection
Safety glasses with side-

shields or goggles.
[3]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).
[3]

Skin and Body Protection
Laboratory coat, long pants,

and closed-toe shoes.
[1]

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood. For

larger quantities or in case of

insufficient ventilation, a

NIOSH-approved respirator

with an organic vapor cartridge

is recommended.

[3]

Handling Procedures
Avoid contact with skin, eyes, and clothing.[1]

Do not breathe vapor or mist.[1]

Wash hands thoroughly after handling.[1]

Use only in a well-ventilated area, preferably in a chemical fume hood.[1]

Keep away from heat, sparks, and open flames.

Handle in accordance with good industrial hygiene and safety practices.[1]

Storage Conditions
Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

The storage class for this combustible liquid is 10.[3]

Store locked up.
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Safe Handling Workflow
The following diagram illustrates a logical workflow for the safe handling of 2-
(Phenylthio)ethanol in a research environment.
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Caption: A workflow for the safe handling of 2-(Phenylthio)ethanol.
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Emergency Procedures
In the event of an emergency involving 2-(Phenylthio)ethanol, follow these procedures.

First-Aid Measures
Exposure Route First-Aid Procedure Reference(s)

Inhalation

Move the person to fresh air. If

not breathing, give artificial

respiration. Seek medical

attention.

[1]

Skin Contact

Immediately wash off with

soap and plenty of water while

removing all contaminated

clothing and shoes. Seek

medical attention.

[1]

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Seek immediate medical

attention.

[1]

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water. Call a

physician immediately.

[1]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Emits toxic fumes under fire conditions.

Protective Equipment: Wear self-contained breathing apparatus and full protective gear.
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Accidental Release Measures
Personal Precautions: Ensure adequate ventilation. Use personal protective equipment.

Evacuate personnel to safe areas.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Absorb with an inert absorbent material and dispose of as

hazardous waste. Keep in suitable, closed containers for disposal.

Emergency Response Workflow
The following diagram outlines the logical steps for responding to a spill of 2-
(Phenylthio)ethanol.

Small & Manageable Spill Large or Unmanageable Spill

Spill Occurs

Assess Spill Size & Risk

Alert Personnel & Evacuate Area Contain Spill with Absorbent

Small Spill

Call Emergency Services (911)
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Caption: Emergency response workflow for a 2-(Phenylthio)ethanol spill.

Toxicological and Ecological Information
Toxicological Information: To the best of current knowledge, the chemical, physical, and

toxicological properties have not been thoroughly investigated. No component of this product

present at levels greater than or equal to 0.1% is identified as a probable, possible or

confirmed human carcinogen by IARC.

Ecological Information: Data on the ecological effects of this compound are limited. It is

important to prevent its release into the environment.

Experimental Protocols
2-(Phenylthio)ethanol is a precursor in several organic syntheses. Detailed experimental

protocols for two such applications are provided below.

Synthesis of Benzothiophene
2-(Phenylthio)ethanol can be used in the synthesis of benzothiophene through a reaction on

an AlPO₄ and Pd/AlPO₄ catalyst.[3]

Methodology:

While the specific, detailed protocol from the original publication by Afxantidis et al. is not

readily available in the immediate search results, the general procedure involves the oxidation-

cyclization of 2-(phenylthio)ethanol at high temperatures in the presence of a Palladium on

Alumina (Pd/Al) catalyst.[4] A typical laboratory-scale setup for such a reaction would involve:

Catalyst Preparation: Preparation of the Pd/AlPO₄ catalyst as described in the literature.

Reaction Setup: A solution of 2-(Phenylthio)ethanol in a high-boiling point solvent would be

passed over the heated catalyst bed in a tube furnace under a flow of an inert gas.

Reaction Conditions: The reaction is carried out at elevated temperatures.
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Product Collection: The product, benzothiophene, would be collected from the reaction

stream by condensation.

Purification: The collected product would then be purified using standard laboratory

techniques such as distillation or column chromatography.

Characterization: The identity and purity of the synthesized benzothiophene would be

confirmed by analytical methods such as Gas Chromatography-Mass Spectrometry (GC-

MS), Nuclear Magnetic Resonance (NMR) spectroscopy, and Infrared (IR) spectroscopy.

Use as a Protecting Group for Thymidine Analogues
The 2-(phenylthio)ethyl group can be employed as a temporary masking group for the thymine

residue during the synthesis of sugar-modified thymidine derivatives.[3]

Methodology:

The detailed experimental procedure from the original Synlett communication by D'Onofrio et

al. is not fully available in the search results. However, the general steps for introducing and

removing such a protecting group in nucleoside chemistry would typically be:

Protection Step: The N3 position of the thymidine derivative would be alkylated with a

suitable 2-(phenylthio)ethylating agent under basic conditions. The reaction would be

monitored by Thin Layer Chromatography (TLC) until completion. The protected nucleoside

would then be purified by column chromatography.

Synthetic Transformations: With the N3 position protected, other desired chemical

modifications would be carried out on the sugar moiety of the nucleoside.

Deprotection Step: The 2-(phenylthio)ethyl group would be removed in a two-stage process.

This typically involves an oxidation of the sulfide to a sulfoxide or sulfone, followed by an

elimination reaction under basic conditions to release the unprotected thymine residue.

Purification and Characterization: The final deprotected thymidine analogue would be

purified by chromatographic methods and its structure confirmed by NMR spectroscopy and

mass spectrometry.
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Disposal Considerations
Dispose of 2-(Phenylthio)ethanol and any contaminated materials in accordance with local,

state, and federal regulations. This material should be disposed of as hazardous waste. Do not

allow it to enter the sewer system.

This document is intended for informational purposes only and does not substitute for a

thorough review of the Safety Data Sheet (SDS) provided by the manufacturer and a

comprehensive risk assessment before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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